N-(5-((2-((2,4-dimethylphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide

• IUPAC Name: N-[5-[2-(2,4-dimethylanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]cyclopropanecarboxamide
• InChI: InChI=1S/C16H18N4O2S2/c1-9-3-6-12(10(2)7-9)17-13(21)8-23-16-20-19-15(24-16)18-14(22)11-4-5-11/h3,6-7,11H,4-5,8H2,1-2H3,(H,17,21)(H,18,19,22)
• InChI Key: BYBFBOHOWWXQMW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CSC2=NN=C(S2)NC(=O)C3CC3)C
• Molecular Formula: C16H18N4O2S2
• Molecular Weight: 362.5 g/mol

Description

N-(5-((2-((2,4-dimethylphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide is a useful research compound. Its molecular formula is C16H18N4O2S2 and its molecular weight is 362.47. The purity is usually 95%.
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Scientific Research Applications

Novel Synthesis Methods

Facile Synthesis Techniques : New and efficient methods have been developed for synthesizing thiazoline-carboxylates and cysteine derivatives incorporating cyclopropyl groups, which show potential for various applications including medicinal chemistry and material science. For instance, thiocarboxamides undergo Michael addition and intramolecular substitution to afford spirocyclopropane-annelated thiazoline-4-carboxylates, showcasing a method that could potentially apply to the synthesis of similar compounds like N-(5-((2-((2,4-dimethylphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide (Nötzel et al., 2001).

Biological Activities and Applications

Anticancer Potential : Schiff's bases containing a thiadiazole scaffold have been synthesized and evaluated for their in vitro anticancer activity against various human cancer cell lines, showing promising results. This highlights the potential therapeutic applications of thiadiazole derivatives in cancer treatment (Tiwari et al., 2017).

Antimicrobial and Anti-inflammatory Properties : Bis-heterocyclic derivatives incorporating thiadiazole moieties have been synthesized and evaluated for antimicrobial, anti-inflammatory, analgesic, and ulcerogenic properties. These compounds have shown significant activity, suggesting potential for the development of new therapeutic agents (Kumar & Panwar, 2015).

Material Science Applications

Novel Dyes with Biological Activity : Heterocyclic aryl monoazo organic compounds have been synthesized, displaying high efficiency in dyeing polyester fibers. Additionally, these compounds exhibited antioxidant, antitumor, and antimicrobial activities, suggesting their dual utility in material science and biologically active textiles (Khalifa et al., 2015).